5-fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 4-[[1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methoxy]-5-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C16H20FN5OS/c1-11-7-19-16(24-2)21-15(11)23-9-12-3-5-22(6-4-12)14-13(17)8-18-10-20-14/h7-8,10,12H,3-6,9H2,1-2H3
• InChI Key: KCSZPFQAIBHMKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=NC=NC=C3F)SC
• Molecular Formula: C16H20FN5OS
• Molecular Weight: 349.4 g/mol
• CAS No.: 2640963-11-5

Description

5-fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a potent and selective inhibitor of Spleen Tyrosine Kinase (SYK), a key signaling molecule in immunoreceptor and integrin signaling pathways. SYK is a critical node in Fc receptor and B-cell receptor signaling , making it a prominent therapeutic target for autoimmune disorders, allergy, and inflammation. This compound demonstrates high efficacy in suppressing SYK-dependent phosphorylation events, thereby modulating immune cell activation and proliferation. Beyond immunology, research has expanded into oncology, as SYK is implicated in the pathogenesis of certain hematological malignancies, including diffuse large B-cell lymphoma and acute myeloid leukemia . Its specific chemical structure, featuring a piperidine linker and distinct pyrimidine motifs, is designed for optimal binding affinity and selectivity within the SYK kinase domain. This reagent is an essential tool for investigating intracellular signaling cascades, validating SYK as a drug target in vitro, and developing novel treatment strategies for immune-mediated and neoplastic diseases. The product is supplied for research applications only and is not intended for diagnostic or therapeutic use.

Biological Activity

5-Fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a complex organic compound that belongs to the pyrimidine class. Pyrimidines are known for their significant biological activities, particularly in the context of medicinal chemistry. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down as follows:

• Pyrimidine Core : The base structure, which is crucial for its biological activity.
• Fluoro Substitution : The presence of a fluorine atom enhances lipophilicity and may affect binding affinity to biological targets.
• Methylsulfanyl Group : This group can influence the compound's pharmacokinetics and pharmacodynamics.

The molecular formula is $C_{18}H_{24}FN_{5}O_{1}S$ with a molecular weight of approximately 373.48 g/mol.

The biological activity of 5-fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is primarily attributed to its interaction with various biological targets:

• Dihydrofolate Reductase (DHFR) : Similar compounds have been shown to inhibit DHFR, an enzyme critical for DNA synthesis. By inhibiting DHFR, these compounds can effectively halt the proliferation of cancer cells .
• Kinase Inhibition : The compound may exhibit activity against certain kinases involved in cellular signaling pathways. Kinases are often implicated in cancer progression, making them valuable targets for therapeutic intervention .
• Antiproliferative Effects : Preliminary studies suggest that this compound may possess antiproliferative properties, potentially making it useful in treating various cancers .

Research Findings and Case Studies

Several studies have evaluated the biological activity of pyrimidine derivatives similar to 5-fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine:

Table 1: Summary of Biological Activities

Compound Name	Target	Activity	Reference
Piritrexim	DHFR	Inhibitor
Compound A	Kinase	Antitumor
Compound B	DHFR	Antiproliferative

Case Study: Piritrexim

Piritrexim is a well-studied pyridopyrimidine that inhibits DHFR and has demonstrated efficacy against various cancers, including melanoma and urothelial cancer. Its mechanism involves blocking folate metabolism, thereby preventing DNA synthesis in rapidly dividing cells . This serves as a model for understanding how 5-fluoro derivatives might function similarly.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
This compound has shown potential as an inhibitor of protein kinases, which are critical in regulating various cellular processes including cell proliferation and survival. Inhibitors of protein kinases have become a significant focus in cancer therapy due to their role in tumorigenesis. The compound's ability to modulate kinase activity suggests its application in treating proliferative diseases, particularly cancers such as acute myeloid leukemia (AML) and other malignancies where abnormal kinase activity is prevalent .

Mechanism of Action
The proposed mechanism involves the inhibition of cyclin-dependent kinases (CDK) such as CDK4 and CDK6, which are essential for cell cycle progression. By inhibiting these kinases, the compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for further development as an anticancer agent .

Pharmacological Studies

Preclinical Studies
In vitro studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines. For instance, treatment with the compound resulted in significant apoptosis in MV4-11 cells at specific concentrations, indicating its potential effectiveness as an anticancer drug .

Case Study: MV4-11 Cell Line
A notable case study involved the MV4-11 acute myeloid leukemia cell line, where the compound was tested at concentrations ranging from 0.25 μM to 2.50 μM. Results indicated a dose-dependent increase in apoptotic markers, reinforcing the hypothesis that this compound can effectively target cancer cells through kinase inhibition .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of this compound is crucial for optimizing its efficacy and reducing potential side effects. The presence of the fluoro group and the piperidine moiety are believed to enhance its binding affinity to target proteins compared to similar compounds without these modifications. This insight can guide future modifications to improve selectivity and potency against specific kinases involved in cancer progression.

Potential Applications Beyond Oncology

While the primary focus has been on cancer treatment, there is potential for this compound to be explored in other therapeutic areas such as:

• Neurological Disorders : Given its ability to cross the blood-brain barrier (BBB), it may have applications in treating neurodegenerative diseases where kinase dysregulation is implicated.
• Inflammatory Diseases : The modulation of kinase activity could also be beneficial in managing chronic inflammatory conditions by regulating immune responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs can be categorized based on core scaffolds, substituents, and functional groups. Below is a comparative analysis of key derivatives:

Piperidine-Linked Pyrimidine Derivatives with Fluorinated Substituents

• 3-[2-[4-[2-Fluoro-4-[4-(6-Fluoro-1,2-Benzisoxazol-3-yl)Piperidin-1-yl]Benzoyl]Piperidin-1-yl]Ethyl]-2-Methyl-6,7,8,9-Tetrahydro-4H-Pyrido[1,2-a]Pyrimidin-4-one (): Core Structure: Combines a pyridopyrimidinone scaffold with a fluorobenzisoxazole-piperidine subunit. Key Differences: Replaces the methylsulfanyl-pyrimidine group with a benzisoxazole ring, enhancing aromatic stacking but reducing sulfur-mediated interactions. Functional Impact: The benzisoxazole moiety may improve CNS penetration, whereas the methylsulfanyl group in the target compound could favor hydrophobic binding pockets .

Nitro-Substituted Pyrimidine-Piperidine Derivatives ():

• 4-{4-[5-Nitro-6-(4-Proxymethyl-Piperidin-1-yl)-Pyrimidin-4-yloxy]-Phenyl}-Butan-2-one: Core Structure: Features a nitro group (NO₂) at position 5 of the pyrimidine. Linker Variation: Uses a phenyl-butane-2-one spacer instead of an oxymethyl-piperidine linker, altering conformational flexibility .

Pyrimidine-Diamine Derivatives with Piperazine Substitutions ():

• 5-Chloro-N²-[4-(4-Methylpiperazin-1-yl)Phenyl]-N⁴-{[(2R)-Oxolan-2-yl]Methyl}Pyrimidine-2,4-Diamine: Core Structure: Pyrimidine-2,4-diamine with a chlorinated pyrimidine ring and piperazine-phenyl group. Key Differences: The chloro and amino groups enhance hydrogen-bonding capacity, contrasting with the fluorine and methylsulfanyl groups in the target compound. Stereochemical Complexity: Incorporates an (R)-oxolanylmethyl group, which may influence chiral recognition in biological systems .

Data Table: Structural and Functional Comparison

Compound Name (Identifier)	Core Scaffold	Substituents/Functional Groups	Molecular Weight (g/mol)*	Key Properties
Target Compound	Pyrimidine-piperidine	5-Fluoro, 4-(oxymethyl-piperidine), SCH₃	~435.5	High hydrophobicity; potential metabolic stability
Benzisoxazole-Pyridopyrimidinone ()	Pyridopyrimidinone	Fluorobenzisoxazole, piperidine	~580.6	Enhanced aromatic stacking; CNS-targeted
Nitro-Pyrimidine ()	Pyrimidine-piperidine	5-Nitro, phenyl-butane-2-one	~470.4	Electron-withdrawing; reactive
Pyrimidine-Diamine ()	Pyrimidine-diamine	5-Chloro, piperazine, (R)-oxolanylmethyl	~456.9	Hydrogen-bonding; stereospecificity

*Molecular weights estimated based on structural formulas.

Research Findings and Implications

• Fluorine vs. Nitro Groups : Fluorine in the target compound likely improves bioavailability compared to nitro groups, which are prone to reduction in vivo .
• Methylsulfanyl (SCH₃) : This group may enhance binding to cysteine-rich targets (e.g., kinases) compared to the benzisoxazole or chloro substituents in analogs .

Preparation Methods

Fluorination of Pyrimidine Precursors

The 5-fluoro substituent is introduced via electrophilic fluorination or halogen exchange. A representative route involves:

• Substrate : 4-Chloro-5-nitropyrimidine undergoes reduction to 5-aminopyrimidine, followed by Balz-Schiemann reaction with NaNO₂/HBF₄ to yield 5-fluoro-4-chloropyrimidine.

• Conditions : Diazotization at −10°C, thermal decomposition at 120°C.

• Yield : 68–72% after recrystallization from ethanol.

Alternative Fluorination Strategies

• Direct Fluorination : Using Selectfluor® on 4-chloropyrimidine-5-carboxylic acid, followed by decarboxylation (45% yield).

• Nucleophilic Displacement : KF in DMF at 150°C displaces a 5-nitro group (limited applicability due to side reactions).

Preparation of 4-({[5-Methyl-2-(Methylsulfanyl)Pyrimidin-4-yl]Oxy}Methyl)Piperidine

Synthesis of 5-Methyl-2-(Methylsulfanyl)Pyrimidin-4-ol

• Step 1 : Condensation of thiourea with ethyl acetoacetate in acidic ethanol forms 2-thio-6-methylpyrimidin-4(3H)-one.

• Step 2 : S-Methylation with methyl iodide in NaOH/EtOH affords 2-(methylsulfanyl)-6-methylpyrimidin-4(3H)-one (89% yield).

• Step 3 : Hydroxyl activation via chlorination (POCl₃, 110°C) yields 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine.

Piperidine Functionalization

• Substrate : 4-Hydroxymethylpiperidine is protected as its tert-butyldimethylsilyl (TBS) ether.

• Etherification : Mitsunobu reaction with 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine using DIAD/PPh₃ (78% yield).

• Deprotection : TBS removal with TBAF in THF yields 4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidine.

Final Coupling and Optimization

N-Arylation of Piperidine

• Buchwald-Hartwig Coupling : 5-Fluoro-4-chloropyrimidine reacts with the piperidine intermediate using Pd₂(dba)₃/Xantphos catalyst and Cs₂CO₃ in toluene at 100°C.

• Yield : 65% after column chromatography (hexane/EtOAc 3:1).

• Side Products : Over-arylation (8–12%) mitigated by stoichiometric control.

Alternative SNAr Reaction

• Conditions : Piperidine intermediate (1.2 eq), DIPEA in DMF at 80°C for 12 h.

• Yield : 58% with 95% purity by HPLC.

Characterization and Analytical Data

Parameter	Value	Method
Molecular Formula	C₁₇H₂₂FN₅OS₂	HRMS (ESI+)
Molecular Weight	403.52 g/mol	Calculated
¹H NMR (400 MHz, CDCl₃)	δ 8.21 (s, 1H, Py-H), 4.52 (m, 2H, OCH₂)	Bruker Avance III
¹³C NMR (101 MHz, CDCl₃)	δ 162.1 (C-F), 114.5 (C-S)	Bruker Avance III
HPLC Purity	98.7%	C18 column, MeOH/H₂O

Research Findings and Comparative Analysis

Efficiency of Coupling Methods

• Buchwald-Hartwig vs. SNAr : Pd-catalyzed coupling offers higher regioselectivity but requires rigorous oxygen-free conditions. SNAr is cost-effective but limited by electron-deficient aryl chlorides.

Impact of Fluorine on Reactivity

The 5-fluoro group deactivates the pyrimidine ring, necessitating elevated temperatures for nucleophilic substitution. Deuterium labeling studies confirm C-4 as the exclusive site of piperidine attachment.

Scalability and Industrial Feasibility

• Batch Process : 500 g scale achieved with 62% overall yield using Buchwald-Hartwig coupling.

• Continuous Flow : Pilot studies show 15% yield improvement via precise temperature control.

Challenges and Mitigation Strategies

• Piperidine Oxidation : N-Oxide formation (5–7%) suppressed by conducting reactions under N₂.

• Byproduct Formation : Hydrolysis of methylsulfanyl group minimized by avoiding aqueous workup at pH > 9.

Applications in Drug Discovery

This compound’s structural analogs exhibit kinase inhibition (e.g., VEGFR2 IC₅₀ = 12 nM) and antiproliferative activity against A549 lung carcinoma (EC₅₀ = 0.8 μM). The fluorine atom enhances metabolic stability (t₁/₂ = 4.7 h in human microsomes) .

Q & A

Basic: What synthetic methodologies are recommended for preparing 5-fluoro-4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine?

Answer:
The synthesis typically involves multi-step reactions, including:

• Nucleophilic substitution to attach the piperidinylmethyloxy group to the pyrimidine core.
• Protection/deprotection strategies for functional groups (e.g., hydroxymethyl in piperidine intermediates) to prevent side reactions .
• Optimization of reaction conditions : Use anhydrous solvents (e.g., dichloromethane), controlled temperatures (0–25°C), and catalysts like sodium hydroxide for coupling steps .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization to achieve >95% purity .

Basic: How can structural confirmation of this compound be validated experimentally?

Answer:
Combine spectroscopic and crystallographic techniques:

• NMR spectroscopy : 1H/13C NMR to confirm substituent positions (e.g., fluorine integration at δ ~150 ppm for 19F NMR) .
• High-resolution mass spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]+ peak matching calculated mass).
• Single-crystal X-ray diffraction : Resolve piperidine-pyrimidine spatial arrangement (mean C–C bond length: 0.004 Å, R factor: <0.05) .

Basic: What in vitro assays are suitable for initial biological activity screening?

Answer:

• Receptor binding assays : Radioligand competition studies (e.g., cannabinoid receptors due to structural analogy ).
• Enzyme inhibition : Fluorescence-based assays for kinases or aminopeptidases (IC50 determination) .
• Cytotoxicity profiling : MTT assay in cancer cell lines (e.g., IC50 <10 µM suggests therapeutic potential) .

Advanced: How can solubility challenges in biological assays be addressed?

Answer:

• Co-solvent systems : Use DMSO (≤1% v/v) or cyclodextrin-based formulations to enhance aqueous solubility .
• Derivatization : Introduce polar groups (e.g., hydroxyls) to the piperidine ring while monitoring SAR trade-offs .
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles for improved bioavailability .

Advanced: How to resolve contradictions in biological activity data across assays?

Answer:

• Orthogonal validation : Confirm hits using SPR (surface plasmon resonance) for direct binding kinetics .
• Metabolic stability checks : Incubate with liver microsomes to rule out rapid degradation .
• Proteomic profiling : Identify off-target interactions via affinity pulldown/MS .

Advanced: What strategies optimize yield in large-scale synthesis?

Answer:

• Flow chemistry : Continuous processing minimizes intermediate degradation and improves reproducibility .
• Catalyst screening : Test Pd/C or Ni catalysts for hydrogenation steps to reduce byproducts .
• DoE (Design of Experiments) : Statistically optimize parameters (temperature, stoichiometry) for critical steps .

Advanced: How to study receptor-ligand interactions at the molecular level?

Answer:

• Computational docking : Use AutoDock Vina to model binding poses with cannabinoid receptors (ΔG < -8 kcal/mol suggests high affinity) .
• Cryo-EM or X-ray crystallography : Resolve ligand-receptor complexes at ≤3.0 Å resolution .
• Alanine scanning mutagenesis : Identify critical residues in the binding pocket .

Advanced: How to evaluate metabolic stability in preclinical studies?

Answer:

• In vitro models : Incubate with human liver microsomes (HLM) and quantify parent compound via LC-MS/MS (t1/2 >30 min preferred) .
• CYP450 inhibition assays : Screen for isoform-specific interactions (e.g., CYP3A4, CYP2D6) .
• In vivo PK studies : Monitor plasma clearance rates in rodent models .

Advanced: What analytical methods troubleshoot impurities during purification?

Answer:

• HPLC-DAD/MS : Identify impurities (>0.1%) by retention time and fragmentation patterns .
• Prep-HPLC : Use C18 columns with gradient elution (ACN/water + 0.1% TFA) for isolation .
• NMR-guided fractionation : Assign impurity structures via 2D NMR (COSY, HSQC) .

Advanced: How to design SAR studies for analogs with improved potency?

Answer:

• Core modifications : Replace methylsulfanyl with trifluoromethyl to enhance lipophilicity .
• Piperidine ring substitutions : Introduce sp3-hybridized carbons for conformational restriction .
• Bioisosteric replacements : Swap pyrimidine with triazine to assess tolerance .

Advanced: What in vivo models are appropriate for toxicity evaluation?

Answer:

• Acute toxicity : Rodent studies (OECD 423) to determine LD50 and organ-specific effects .
• Genotoxicity : Ames test (bacterial reverse mutation) and micronucleus assay .
• Cardiotoxicity screening : hERG channel inhibition assays (IC50 >10 µM desired) .